Methyl 4-(formamidomethyl)benzoate

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: methyl 4-(formamidomethyl)benzoate
• InChI: InChI=1S/C10H11NO3/c1-14-10(13)9-4-2-8(3-5-9)6-11-7-12/h2-5,7H,6H2,1H3,(H,11,12)
• InChI Key: DPWHZFAJUWDMGN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CNC=O

Description

Methyl 4-(formamidomethyl)benzoate is an organic compound with the molecular formula C10H11NO3 It is a derivative of benzoic acid, where the carboxyl group is esterified with methanol, and a formamidomethyl group is attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl 4-(formamidomethyl)benzoate can be synthesized through several methods. One common approach involves the reaction of methyl 4-(bromomethyl)benzoate with formamide. The reaction typically occurs in the presence of a base such as potassium carbonate, which facilitates the substitution of the bromine atom with the formamidomethyl group.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using similar principles. The process would be optimized for yield and purity, often employing continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

Methyl 4-(formamidomethyl)benzoate undergoes various chemical reactions, including:

Oxidation: The formamidomethyl group can be oxidized to form a carboxyl group, resulting in the formation of methyl 4-(carboxymethyl)benzoate.

Reduction: The compound can be reduced to yield methyl 4-(aminomethyl)benzoate.

Substitution: The formamidomethyl group can be substituted with other nucleophiles, such as amines or thiols, to form corresponding derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products

Oxidation: Methyl 4-(carboxymethyl)benzoate.

Reduction: Methyl 4-(aminomethyl)benzoate.

Substitution: Various derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 4-(formamidomethyl)benzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which methyl 4-(formamidomethyl)benzoate exerts its effects depends on its specific application. In medicinal chemistry, it may act as an inhibitor of certain enzymes or receptors, interacting with molecular targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. The formamidomethyl group can enhance the compound’s binding affinity and specificity for its target.

Comparison with Similar Compounds

Methyl 4-(formamidomethyl)benzoate can be compared with other similar compounds, such as:

Methyl 4-(bromomethyl)benzoate: This compound is a precursor in the synthesis of this compound and has different reactivity due to the presence of the bromine atom.

Methyl 4-(aminomethyl)benzoate:

Methyl 4-(carboxymethyl)benzoate: An oxidation product, it has distinct properties and uses compared to the parent compound.

The uniqueness of this compound lies in its formamidomethyl group, which imparts specific reactivity and potential for diverse applications in various fields.